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Executive Summary

2,4-Dibromo-6-phenylphenol (CAS: 55815-20-8) is a halogenated derivative of the fungicide
ortho-phenylphenol (OPP). It emerges primarily as a disinfection byproduct (DBP) in water
treatment systems where OPP residues encounter oxidizing agents (chlorine, peracetic acid) in
the presence of bromide ions.

While direct toxicological data for this specific congener is less abundant than for its parent
compound or simpler bromophenols (e.g., 2,4,6-tribromophenol), Structural Activity
Relationship (SAR) analysis and recent DBP studies identify it as a high-priority candidate for
endocrine disruption. Its structural pharmacophore—a phenolic ring substituted with halogens
and a bulky phenyl group—strongly predicts interference with thyroid hormone transport
(Transthyretin binding) and nuclear receptor signaling (ER/AR modulation).

This guide provides a technical framework for evaluating the endocrine disrupting potential of
2,4-Dibromo-6-phenylphenol, bridging established DBP toxicology with predictive
mechanistic pathways.
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Part 1: Chemical Identity & Formation Kinetics
Physicochemical Profile

The addition of two bromine atoms to the 2-phenylphenol scaffold significantly alters its
lipophilicity and electronic properties, enhancing its ability to cross biological membranes and
interact with hydrophobic ligand-binding domains of nuclear receptors.

L. Relevance to Endocrine
Property Value | Description . .
Disruption

Unique identifier for regulatory
CAS Number 55815-20-8 _
tracking.

Defines substitution pattern (Br

IUPAC Name 4,6-dibromo-2-phenylphenol
at 4,6; Phenyl at 2).[1]

Halogenated aromatic
Molecular Formula C12HsBr20
hydrocarbon.

High bioaccumulation
) o ) potential; facilitates binding to
Lipophilicity (LogP) ~4.5 - 5.0 (Predicted) )
hydrophobic pockets of TTR

and ER.

Widely used agricultural
Precursor 2-Phenylphenol (OPP) fungicide and surface
disinfectant.

Formed via electrophilic
Formation Context Water Chlorination/Ozonation aromatic substitution when Br~
is present during oxidation.

Formation Pathway

Understanding the genesis of this compound is critical for exposure assessment. In wastewater
or drinking water containing bromide (Br~), oxidants like hypochlorous acid (HOCI) or peracetic
acid oxidize Br~ to hypobromous acid (HOBr). HOBr is a potent brominating agent that reacts
with OPP.
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Figure 1: Formation pathway of 2,4-Dibromo-6-phenylphenol in agueous environments
containing bromide and oxidants.

Part 2: Mechanisms of Endocrine Disruption (MOA)

Based on the structural homology with 2,4,6-tribromophenol (TBP) and polybrominated
diphenyl ethers (PBDES), 2,4-Dibromo-6-phenylphenol is predicted to act via three primary
Modes of Action (MOA).

Thyroid Hormone Transport Disruption (High
Confidence)

The most critical concern for brominated phenols is their ability to displace Thyroxine (T4) from
Transthyretin (TTR).

e Mechanism: TTR has two funnel-shaped thyroxine-binding channels. The binding pockets
are hydrophobic and contain halogen-binding pockets (HBPS).

 Structural Fit: The phenol group mimics the outer ring of T4. The bromine atoms at the 4 and
6 positions (relative to OH) occupy the HBPs, while the phenyl ring provides hydrophobic
bulk similar to the inner ring of T4.

o Consequence: Displacement of T4 leads to reduced circulating T4 levels (hypothyroxinemia)
and potential delivery of the toxicant to the brain or placenta.
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Estrogen Receptor (ER) Modulation (Moderate
Confidence)

¢ Mechanism: Halogenated phenols can act as xenoestrogens. The phenolic hydroxyl group
forms hydrogen bonds with Glu353 and Arg394 in the ER ligand-binding domain (LBD).

o Activity: Likely ER Agonist or Partial Agonist. The bulky phenyl group may induce
conformational changes in Helix 12, potentially leading to weak agonism or antagonism
depending on the specific tissue context (SERM-like activity).

Androgen Receptor (AR) Antagonism (Moderate
Confidence)
¢ Mechanism: Many brominated aromatics (e.g., TBP, brominated bisphenols) act as AR

antagonists, preventing dihydrotestosterone (DHT) from binding.

o Consequence: Potential demasculinization or developmental defects in male reproductive
tracts.
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Figure 2: Predicted Adverse Outcome Pathway (AOP) network for 2,4-Dibromo-6-
phenylphenol.

Part 3: Experimental Assessment Framework

To rigorously evaluate the endocrine disruption potential of this specific congener, a tiered
testing strategy is required. This protocol prioritizes "self-validating” controls.

Phase 1: In Silico & Cell-Free Interaction (Screening)

Objective: Confirm molecular initiating events (MIE).
e Molecular Docking (TTR & ERq):

o Protocol: Dock C12HsBr20 into the crystal structures of Human TTR (PDB: 1ICT) and ERa
(PDB: 1GWR).

o Metric: Calculate Binding Free Energy (AG) relative to native ligands (T4 and Estradiol).
e Fluorescence Displacement Assay (TTR):
o Reagent: Fluorescent probe (e.g., ANS or FITC-T4).

o Method: Titrate 2,4-Dibromo-6-phenylphenol (0.1 nM — 10 uM) into recombinant human
TTR.

o Validation: Loss of fluorescence polarization indicates displacement. Use T4 as positive
control (IC50 ~50 nM).

Phase 2: In Vitro Reporter Gene Assays (Mechanistic)

Objective: Assess cellular receptor activation/inhibition.
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Assay Cell Line Protocol Summary  Key Endpoint
Cells stably Luciferase Induction
transfected with ERE-  (Agonism) or

ER-CALUX T47D-KBluc _ _
luciferase. Treat for Suppression of E2
24h., (Antagonism).
Co-treat with DHT (0.1  Inhibition of Luciferase

AR-EcoScreen CHO-K1 (hAR) nM) + Test (Anti-androgenicity).
Compound. [2]

Expose cells for 48h;
H295R Altered T, E2, or
] ] H295R measure hormone ] ]
Steroidogenesis Cortisol synthesis.

output via LC-MS/MS.

Phase 3: In Vivo Validation (Zebrafish Model)

Objective: Confirm physiological impact in a whole-organism system.
e Model:Danio rerio (Zebrafish) embryos (0-120 hpf).
o Exposure: Static renewal (0.1, 1.0, 10 uM).
e Endpoints:
o Thyroid: Whole-body T4/T3 levels (ELISA/LC-MS) and tg (thyroglobulin) gene expression.

o Estrogenic: Expression of cypl9alb (Brain Aromatase) — a highly sensitive marker for ER

activation in zebrafish.

o Morphology: Pericardial edema, spinal curvature (signs of general toxicity/thyroid
disruption).

Part 4: Risk Synthesis & References
Risk Assessment Summary

2,4-Dibromo-6-phenylphenol represents a "Trojan Horse" toxicant. It retains the bioactive
phenol core of its parent (2-phenylphenol) but gains significant lipophilicity and specific affinity
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for halogen-binding pockets on nuclear receptors and transport proteins due to bromination.

Key Recommendation for Researchers: Prioritize the TTR binding assay. If this molecule
displaces T4 with high affinity (as predicted), it poses a risk for neurodevelopmental toxicity
even if its direct receptor agonism is weak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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